Cas no 926259-44-1 (N-(5-amino-2-fluorophenyl)-2-methylpropanamide)

• Product Name: N-(5-amino-2-fluorophenyl)-2-methylpropanamide
• CAS No: 926259-44-1
• MF: C₁₀H₁₃FN₂O
• MW: 196.221425771713
• MDL: MFCD09046132
• CID: 1072334
• PubChem ID: 16773766
• Update Time: 2025-04-20

N-(5-amino-2-fluorophenyl)-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-(5-Amino-2-fluorophenyl)isobutyramide
• N-(5-Amino-2-fluorophenyl)-2-methylpropanamide
• N-(5-amino-2-fluorophenyl)-2-methylpropanamide(SALTDATA: FREE)
• 926259-44-1
• BS-36338
• MFCD09046132
• DTXSID90588246
• BB 0217130
• AKOS000100041
• STK497933
• N-(5-amino-2-fluorophenyl)-2-methylpropanamide

• MDL： MFCD09046132
• Inchi： 1S/C10H13FN2O/c1-6(2)10(14)13-9-5-7(12)3-4-8(9)11/h3-6H,12H2,1-2H3,(H,13,14)
• InChI Key： HVYCJIRHRUICEK-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1NC(C(C)C)=O)N

Computed Properties

• Exact Mass: 196.10100
• Monoisotopic Mass: 196.10119120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.208
• Boiling Point: 379.852°C at 760 mmHg
• Flash Point: 183.528°C
• Refractive Index: 1.579
• PSA: 55.12000
• LogP: 2.65660

N-(5-amino-2-fluorophenyl)-2-methylpropanamide Security Information

• HazardClass：IRRITANT